Cas no 2229087-53-8 (tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate
• CAS No: 2229087-53-8
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6599574
• PubChem ID: 165968391
• Update Time: 2025-10-25

tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate
• 2229087-53-8
• tert-butyl N-{5-[1-(hydroxymethyl)cyclopropyl]pyrimidin-2-yl}carbamate
• EN300-1882079

• Inchi： 1S/C13H19N3O3/c1-12(2,3)19-11(18)16-10-14-6-9(7-15-10)13(8-17)4-5-13/h6-7,17H,4-5,8H2,1-3H3,(H,14,15,16,18)
• InChI Key： UJOFNLQOQKJDBR-UHFFFAOYSA-N
• SMILES： OCC1(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)CC1

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate

Comprehensive Guide to tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate (CAS No. 2229087-53-8)

tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate (CAS No. 2229087-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a cyclopropylpyrimidine derivative, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its unique structure, featuring a hydroxymethylcyclopropyl group and a pyrimidine core, makes it a valuable building block in medicinal chemistry.

The growing interest in tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are increasingly exploring its role in targeting specific enzymes and pathways, making it a hot topic in pharmaceutical innovation. With the rise of AI-driven drug design and computational chemistry, this compound has also become a subject of interest for virtual screening and molecular docking studies.

One of the key advantages of tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate is its versatility in synthetic chemistry. The tert-butyl carbamate group provides stability and facilitates further functionalization, while the hydroxymethylcyclopropyl moiety introduces steric and electronic effects that can influence biological activity. This combination makes it a preferred choice for researchers working on structure-activity relationship (SAR) studies and lead optimization.

In recent years, the demand for high-purity intermediates like tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate has surged, driven by advancements in precision medicine and personalized therapies. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound to accelerate their drug development pipelines. Its relevance in cancer research and infectious disease studies further underscores its importance in modern science.

From a chemical perspective, tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate exhibits notable stability under standard laboratory conditions, making it suitable for a wide range of experimental protocols. Its solubility profile and reactivity have been well-documented, enabling seamless integration into multi-step synthetic routes. Researchers often highlight its compatibility with cross-coupling reactions and catalyzed transformations, which are critical for constructing complex molecular architectures.

The synthesis of tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate typically involves the protection of the pyrimidine nitrogen with a tert-butoxycarbonyl (Boc) group, followed by the introduction of the hydroxymethylcyclopropyl side chain. This approach ensures high yields and minimizes side reactions, making it a reliable method for large-scale production. Quality control measures, such as HPLC analysis and NMR spectroscopy, are routinely employed to verify the purity and identity of the final product.

As the pharmaceutical industry continues to evolve, compounds like tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate are expected to play a pivotal role in addressing unmet medical needs. Their incorporation into next-generation therapeutics and targeted drug delivery systems highlights their potential to revolutionize patient care. With ongoing research and development, this compound is poised to remain at the forefront of chemical innovation and biomedical breakthroughs.

In conclusion, tert-butyl N-{5-1-(hydroxymethyl)cyclopropylpyrimidin-2-yl}carbamate (CAS No. 2229087-53-8) represents a critical tool in the arsenal of modern chemists and pharmacologists. Its unique structural features, combined with its broad applicability, make it indispensable for advancing drug discovery and therapeutic development. Whether you are a researcher, a supplier, or an enthusiast, understanding the properties and applications of this compound is essential for staying ahead in the dynamic field of chemical sciences.